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Compound of Interest

Compound Name: 2-Hydroxyacetophenone

Cat. No.: B1195853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for 2-Hydroxyacetophenone (CAS No. 118-93-4). Understanding the chemical

stability of this compound is critical for ensuring its integrity in research, development, and

manufacturing processes. This document outlines its stability under various conditions,

incompatible materials, and optimal storage and handling procedures.

Chemical Stability Profile
2-Hydroxyacetophenone is a stable compound under normal and recommended storage

conditions.[1][2] However, its stability can be compromised by exposure to incompatible

materials, elevated temperatures, and light.

General Stability
Under ambient conditions, 2-Hydroxyacetophenone is considered stable.[1][2] It is a

combustible solid and may form combustible dust concentrations in the air.

Incompatible Materials
To ensure the stability of 2-Hydroxyacetophenone and to prevent hazardous reactions,

contact with the following substances should be avoided:

Strong oxidizing agents[1][3]
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Strong acids[1][3]

Strong bases[1][3]

Acid anhydrides[1][2]

Acid chlorides[1][2]

Photostability
2-Hydroxyacetophenone exhibits minor absorption in the UV/Vis spectrum between 290 and

700 nm. The molar absorption coefficient is below the threshold that would typically raise

concerns for phototoxicity or photoallergenicity. Therefore, it is not considered to be a

significant risk for photodegradation under normal laboratory light conditions, though protection

from light is still recommended for long-term storage to prevent any potential degradation.

Thermal Stability
Thermal decomposition of 2-Hydroxyacetophenone can lead to the release of irritating gases

and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[2] It is important to

avoid exposure to high temperatures. The compound has a melting point in the range of 3-6 °C,

and a boiling point of 213 °C at 717 mmHg.

Recommended Storage and Handling Conditions
Proper storage and handling are crucial for maintaining the quality and stability of 2-
Hydroxyacetophenone.

Storage Conditions Summary
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Parameter Recommendation Source

Temperature Store in a cool, dry place. [3][4]

Atmosphere

Keep container tightly closed

in a dry and well-ventilated

place.

[4][5][6]

Light Protect from light. [5]

Container
Store in original, tightly sealed

containers.
[3]

A change in the color of the substance, such as darkening, may indicate exposure to light, air

(oxidation), or contamination.[1] If the compound, which can be a liquid at room temperature,

solidifies or crystallizes, it can be gently warmed in a water bath to just above its melting point.

[1]

Handling Procedures
Safe handling practices are essential to prevent exposure and maintain the integrity of the

compound.

Ventilation: Handle in a well-ventilated area, preferably under a chemical fume hood.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side shields.[1]

Hand Protection: Use chemical-resistant gloves (e.g., PVC).[1]

Body Protection: Wear a lab coat or overalls.[1]

Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of

shifts. Avoid eating, drinking, or smoking in the work area.[7]

Degradation Pathways
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While specific forced degradation studies on 2-Hydroxyacetophenone are not extensively

published, potential degradation pathways can be inferred from studies on similar phenolic

compounds.

Oxidative Degradation
Oxidative degradation, particularly in the presence of peroxides under alkaline conditions, is a

potential degradation pathway for phenolic compounds. For structurally similar

dihydroxyacetophenones, the degradation process is initiated by a Baeyer-Villiger type

oxidation, which results in the formation of a phenyl acetate intermediate. This is followed by

hydrolysis and subsequent ring-opening to yield various carboxylic acids.

Below is a proposed general pathway for the oxidative degradation of a hydroxyacetophenone.

Proposed Oxidative Degradation

2-Hydroxyacetophenone Phenyl Acetate Intermediate
(via Baeyer-Villiger Oxidation)

[O] Hydroxylated IntermediateHydrolysis
Ring-Opening

Further Oxidation Carboxylic Acids
(e.g., Muconic acid derivatives,

Acetic acid, Oxalic acid)

Click to download full resolution via product page

Proposed oxidative degradation pathway for 2-Hydroxyacetophenone.

Hydrolytic and Thermal Degradation
Information on specific degradation products from acid or base hydrolysis is not readily

available in the reviewed literature. Thermal degradation is expected to lead to the formation of

simple gaseous products like carbon monoxide and carbon dioxide.[2]

Experimental Protocols for Stability Assessment
To comprehensively evaluate the stability of 2-Hydroxyacetophenone, a forced degradation

study should be conducted according to the International Council for Harmonisation (ICH)

Q1A(R2) guidelines.
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Forced Degradation Study Protocol
This study exposes the compound to various stress conditions to identify potential degradation

products and establish the stability-indicating nature of analytical methods.
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Forced Degradation Experimental Workflow

2-Hydroxyacetophenone
(Drug Substance)

Expose to Stress Conditions
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(e.g., 70°C)

Thermal

Photolytic Stress
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Photolytic

Analyze Samples by
Stability-Indicating Method (e.g., HPLC)

Evaluate Degradation Profile
- Identify Degradants

- Determine Degradation Pathway
- Validate Analytical Method
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Workflow for a forced degradation study of 2-Hydroxyacetophenone.
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Stability-Indicating Analytical Method
A validated stability-indicating analytical method is essential to separate and quantify 2-
Hydroxyacetophenone from any potential degradation products. High-Performance Liquid

Chromatography with Diode-Array Detection (HPLC-DAD) is a suitable technique.

HPLC-DAD Method Parameters:

Parameter Condition

Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase
Gradient of 0.1% formic acid in water (A) and

acetonitrile (B)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 µL

Detection Wavelength 254 nm

Sample Preparation:

Prepare a stock solution of 2-Hydroxyacetophenone in methanol (e.g., 1 mg/mL).

For analysis, dilute the stock solution with the mobile phase to a concentration within the

calibration range.

Filter the solution through a 0.45 µm syringe filter prior to injection.

Logical Workflow for Safe Handling and Storage
The following diagram outlines the logical steps for ensuring the safe handling and long-term

stability of 2-Hydroxyacetophenone in a laboratory setting.
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Safe Handling and Storage Workflow

Receive Compound

Assess Container Integrity

Store in Designated Location
(Cool, Dry, Dark, Ventilated)

Intact

quarantine

Damaged

Handling for Experiment

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Dispense Required Amount

Return to Storage
(Tightly Seal Container)

Click to download full resolution via product page

Logical workflow for safe handling and storage.
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Conclusion
2-Hydroxyacetophenone is a stable chemical when stored under the recommended

conditions of a cool, dry, well-ventilated area and protected from light. Incompatibility with

strong acids, bases, and oxidizing agents must be considered to prevent degradation and

potential hazards. While detailed quantitative stability data from forced degradation studies are

not widely published, the provided protocols for such studies and the validated HPLC method

offer a robust framework for researchers to establish a comprehensive stability profile for their

specific applications. Adherence to the outlined storage and handling procedures will ensure

the long-term integrity and safe use of 2-Hydroxyacetophenone in a professional research

and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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